Cas no 791137-26-3 (5-Bromo-2-chloro-4-hydroxy-benzoic acid)

• Product Name: 5-Bromo-2-chloro-4-hydroxy-benzoic acid
• CAS No: 791137-26-3
• MF: C₇H₄BrClO₃
• MW: 251.46
• CID: 5306752
• PubChem ID: 129188093
• Update Time: 2025-06-22

5-Bromo-2-chloro-4-hydroxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-hydroxy-benzoic acid
• Benzoic acid, 5-bromo-2-chloro-4-hydroxy-
• 5-Bromo-2-chloro-4-hydroxybenzoic acid
• 791137-26-3
• WS-03053
• SCHEMBL18920510
• MFCD30834271
• DTXSID801284342
• E74119

• Inchi： 1S/C7H4BrClO3/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2,10H,(H,11,12)
• InChI Key： OFURCEMHMDXJAT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=C(O)C=C1Cl

Computed Properties

• Exact Mass: 249.90323g/mol
• Monoisotopic Mass: 249.90323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Bromo-2-chloro-4-hydroxy-benzoic acid

Introduction to 5-Bromo-2-chloro-4-hydroxy-benzoic acid (CAS No. 791137-26-3) and Its Emerging Applications in Chemical Biology and Medicine

5-Bromo-2-chloro-4-hydroxy-benzoic acid, identified by the Chemical Abstracts Service registry number 791137-26-3, is a versatile aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and chloro substituents on a benzoic acid core with a hydroxyl group at the para position, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-Bromo-2-chloro-4-hydroxy-benzoic acid consists of a benzene ring substituted with a bromine atom at the 5-position, a chlorine atom at the 2-position, and a hydroxyl group at the 4-position. This specific arrangement of functional groups imparts distinct reactivity, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling the construction of complex derivatives with tailored biological activities.

In recent years, 5-Bromo-2-chloro-4-hydroxy-benzoic acid has been extensively explored in the development of small-molecule inhibitors targeting various disease-related pathways. One notable area of research involves its application in cancer therapy. Studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in tumor growth and progression. For instance, modifications to the benzene ring have led to the discovery of compounds that exhibit inhibitory effects on kinases and other enzymes critical for cancer cell proliferation. The bromine and chlorine substituents play a crucial role in enhancing binding affinity to target proteins, thereby improving therapeutic efficacy.

Moreover, 5-Bromo-2-chloro-4-hydroxy-benzoic acid has found utility in the synthesis of antimicrobial agents. The hydroxyl group at the 4-position facilitates hydrogen bonding interactions with biological targets, while the halogen atoms contribute to lipophilicity, optimizing membrane permeability for better cellular uptake. Recent publications highlight its use in generating novel antibiotics effective against multidrug-resistant bacterial strains. The structural features of this compound allow for selective interaction with bacterial enzymes, disrupting essential metabolic processes without harming host cells.

The compound’s potential extends beyond oncology and antimicrobial applications. Researchers have also investigated its role in neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Preliminary studies suggest that derivatives of 5-Bromo-2-chloro-4-hydroxy-benzoic acid can inhibit amyloid-beta aggregation, a hallmark pathological feature of Alzheimer’s disease. The ability to modulate protein misfolding opens new avenues for developing disease-modifying therapies. Additionally, its interaction with neurotransmitter receptors has been explored for potential applications in treating neurological disorders.

In the realm of chemical biology, 5-Bromo-2-chloro-4-hydroxy-benzoic acid serves as a key intermediate in the synthesis of probes for biochemical assays. Its well-defined structure allows researchers to design molecules that selectively label specific proteins or metabolites, aiding in elucidating complex biological networks. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study the interactions between 5-Bromo-2-chloro-4-hydroxy-benzoic acid derivatives and biological targets, providing insights into molecular mechanisms at an atomic level.

The synthetic versatility of 5-Bromo-2-chloro-4-hydroxy-benzoic acid is another factor contributing to its widespread use. It can undergo various transformations, including nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and oxidation processes, enabling the rapid assembly of complex molecules. These synthetic strategies have been leveraged to generate libraries of compounds for high-throughput screening (HTS), accelerating the discovery process in drug development pipelines.

Recent advances in computational chemistry have further enhanced the utility of 5-Bromo-2-chloro-4-hydroxy-benzoic acid. Molecular modeling studies predict its binding modes to various targets with high accuracy, guiding rational drug design efforts. By integrating experimental data with computational predictions, researchers can optimize lead compounds derived from this scaffold more efficiently than ever before.

The environmental impact of using 5-Bromo-2-chloro-4-hydroxy-benzoic acid as a building block has also been considered. While halogenated aromatic compounds can pose ecological challenges if not handled properly, modern synthetic methodologies emphasize green chemistry principles to minimize waste and reduce hazardous byproducts. Efforts are underway to develop more sustainable processes for synthesizing this compound while maintaining high yields and purity standards.

In conclusion,5-Bromo-2-chloro-4-hydroxy-benzoic acid (CAS No. 791137-26-3) is a multifaceted compound with broad applications across chemical biology and medicine. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for drug discovery and biochemical research. As our understanding of disease mechanisms evolves, so too will the innovative uses of this versatile molecule.